4-(4-Nitrophenyl)-5-phenylimidazo[1,5-B]pyridazin-7-amine

• Molecular Formula: C18H13N5O2
• Molecular Weight: 331.3 g/mol
• IUPAC Name: 4-(4-nitrophenyl)-5-phenylimidazo[1,5-b]pyridazin-7-amine
• InChI: InChI=1S/C18H13N5O2/c19-18-21-16(13-4-2-1-3-5-13)17-15(10-11-20-22(17)18)12-6-8-14(9-7-12)23(24)25/h1-11H,(H2,19,21)
• InChI Key: YCSCTMAUGOIKEJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C3C(=CC=NN3C(=N2)N)C4=CC=C(C=C4)[N+](=O)[O-]

Description

4-(4-Nitrophenyl)-5-phenylimidazo[1,5-B]pyridazin-7-amine: is a heterocyclic compound with a fascinating structure. It belongs to the pyridazine and pyridazinone family, which have been explored for their diverse pharmacological activities. These compounds contain adjacent nitrogen atoms and exhibit a wide range of effects, including antimicrobial, antidepressant, anti-hypertensive, anticancer, and more .

Preparation Methods

Synthetic Routes:: The synthesis of this compound involves several steps. One common synthetic route includes the following:

Construction of the Pyridazine Ring:

Introduction of Substituents:

Final Amination:

Industrial Production:: Industrial-scale production methods may involve modifications of the above steps, optimization for yield, and cost-effectiveness.

Chemical Reactions Analysis

This compound can undergo various reactions:

Oxidation and Reduction:

Common Reagents:

Major Products:

Scientific Research Applications

Chemistry and Industry:

Mechanism of Action

• The exact mechanism remains an active area of research.
• Likely targets and pathways involve interactions with cellular receptors or enzymes.

Comparison with Similar Compounds

Similar Compounds: